molecular formula C11H10ClNO2 B8363576 3-Cyano-4-[(1-methylethyl)oxy]benzoyl chloride

3-Cyano-4-[(1-methylethyl)oxy]benzoyl chloride

Cat. No.: B8363576
M. Wt: 223.65 g/mol
InChI Key: VBCDVZHDXMSDPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Cyano-4-[(1-methylethyl)oxy]benzoyl chloride is a useful research compound. Its molecular formula is C11H10ClNO2 and its molecular weight is 223.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10ClNO2

Molecular Weight

223.65 g/mol

IUPAC Name

3-cyano-4-propan-2-yloxybenzoyl chloride

InChI

InChI=1S/C11H10ClNO2/c1-7(2)15-10-4-3-8(11(12)14)5-9(10)6-13/h3-5,7H,1-2H3

InChI Key

VBCDVZHDXMSDPC-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C=C(C=C1)C(=O)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Oxalyl chloride (0.224 ml, 2.56 mmol) was added to a stirred solution of 3-cyano-4-[(1-methylethyl)oxy]benzoic acid (which can be prepared as described in WO2005/58848, 500 mg, 2.437 mmol) in DCM (10 ml), followed by DMF (20 μl) and the resulting mixture was stirred at room temperature for 2 h. The solvent was evaporated to give the title compound (545 mg, 100%) as an olive green solid which was used in the next step without further purification.
Quantity
0.224 mL
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
20 μL
Type
reactant
Reaction Step Two
Yield
100%

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